(E)-methyl 2-((Z)-2-(2-amino-1-cyano-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate

• IUPAC Name: methyl (2E)-2-[(2Z)-2-(2-amino-1-cyano-2-oxoethylidene)-4-oxo-3-phenyl-1,3-thiazolidin-5-ylidene]acetate
• InChI: InChI=1S/C15H11N3O4S/c1-22-12(19)7-11-14(21)18(9-5-3-2-4-6-9)15(23-11)10(8-16)13(17)20/h2-7H,1H3,(H2,17,20)/b11-7+,15-10-
• InChI Key: KQNAEZOFGNFDSH-OVJOMLMPSA-N
• Canonical SMILES: COC(=O)C=C1C(=O)N(C(=C(C#N)C(=O)N)S1)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)/C=C/1\C(=O)N(/C(=C(\C#N)/C(=O)N)/S1)C2=CC=CC=C2
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

(E)-methyl 2-((Z)-2-(2-amino-1-cyano-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate is a useful research compound. Its molecular formula is C15H11N3O4S and its molecular weight is 329.33. The purity is usually 95%.
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Scientific Research Applications

Applications in Synthetic Chemistry

The synthesis of compounds similar to "(E)-methyl 2-((Z)-2-(2-amino-1-cyano-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" involves methods like decarboxylative condensation and cyclocondensation reactions. These methods generate azomethine ylides, contributing to the synthesis of pyrrolidines, pyrrolines, and oxazolidines, indicating the compound's role in creating diverse heterocyclic structures (Tsuge, Kanemasa, Ohe, & Takenaka, 1987). Such processes are foundational in synthetic organic chemistry, offering pathways to synthesize novel compounds with potential biological activities.

Potential as Aldose Reductase Inhibitors

Compounds structurally related to "this compound" have been evaluated for their inhibitory activity against aldose reductase (ALR2), an enzyme implicated in diabetic complications. A study found that certain derivatives showed significant inhibitory potency, highlighting the potential therapeutic applications of these compounds in managing diabetic complications (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).

Role in Generating Heterocyclic Compounds

The compound is involved in reactions that produce heterocyclic compounds, such as oxazolidinones and thiazolidinones, through cyclization processes. These reactions are crucial for the development of new materials with potential applications in pharmaceuticals and materials science. For instance, cyclization of 6-(1-alkoxyethyl)hex-2-ynoates in the presence of a platinum-olefin catalyst system leads to the formation of multisubstituted 2-(dihydrofuran-2(3H)-ylidene)acetates, showcasing the versatility of reactions involving compounds with similar structures (Nakamura, Chan, Araki, Terada, & Yamamoto, 2008).

Contributions to Medicinal Chemistry

The structural motif present in "this compound" is found in compounds with reported biological activities, such as anticancer and anti-inflammatory properties. This highlights the compound's relevance in the design and synthesis of new drugs. For example, a novel synthesis of a related thiazolidinone derivative showed moderate cytotoxic activity, indicating its potential as an anticancer agent (Mabkhot, Alharbi, Al-showiman, Soliman, Kheder, Frey, Asayari, Bin Muhsinah, & Algarni, 2019).